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Introduction
ACP-319 (also known as AMG-319) is a potent and highly selective second-generation, orally

bioavailable small molecule inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ).

[1] The PI3K signaling pathway is crucial for the proliferation, survival, and differentiation of B-

cells, and its aberrant activation is a hallmark of many B-cell malignancies.[2][3][4] ACP-319
exerts its antineoplastic effects by inhibiting the production of the second messenger

phosphatidylinositol-3,4,5-trisphosphate (PIP3), leading to decreased proliferation and the

induction of apoptosis in malignant B-cells.[1] The targeted inhibition of PI3Kδ is designed to

spare PI3K signaling in non-hematopoietic cells, potentially leading to a more favorable safety

profile.[1]

These application notes provide an overview of the in vitro assays used to characterize the

activity of ACP-319, including detailed protocols for key experiments and a summary of its

performance data.

Data Presentation
The following tables summarize the in vitro potency and selectivity of ACP-319.

Table 1: In Vitro Potency of ACP-319

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1574553?utm_src=pdf-interest
https://www.benchchem.com/product/b1574553?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-delta-inhibitor-amg-319
https://pmc.ncbi.nlm.nih.gov/articles/PMC7517780/
https://pubmed.ncbi.nlm.nih.gov/28061982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5139348/
https://www.benchchem.com/product/b1574553?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-delta-inhibitor-amg-319
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-delta-inhibitor-amg-319
https://www.benchchem.com/product/b1574553?utm_src=pdf-body
https://www.benchchem.com/product/b1574553?utm_src=pdf-body
https://www.benchchem.com/product/b1574553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Type Description Endpoint ACP-319 IC₅₀

Biochemical Assay

Direct measurement

of PI3Kδ enzymatic

activity.

Inhibition of PI3Kδ

kinase activity
<10 nM[5]

Cellular Assay

Measurement of the

inhibition of a key

downstream effector

of PI3Kδ in a cellular

context.

Suppression of AKT

phosphorylation

(pAKT S473) in

primary murine

splenocytes after B-

cell receptor (BCR)

cross-linking.

<5 nM[5]

Table 2: In Vitro Selectivity of ACP-319

PI3K Isoform Comparison Selectivity Fold-Change

PI3Kδ vs. other PI3K class I isoforms 200 to >5000-fold[5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of ACP-319 and a general

workflow for its in vitro characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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